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Abstract

Quinpirole hydrochloride (CAS 85798-08-9) is a potent and selective dopamine D2 and D3
receptor agonist widely utilized in neuroscience research to investigate dopaminergic signaling
and its role in various physiological and pathological processes. This technical guide provides
an in-depth overview of the physicochemical properties, pharmacology, and key experimental
applications of quinpirole hydrochloride. Detailed experimental protocols and visualizations
of associated signaling pathways are included to support researchers in the effective use of this
compound.

Physicochemical and Pharmacological Properties

Quinpirole hydrochloride is a synthetic, non-ergoline compound that acts as a high-affinity
agonist at D2-like dopamine receptors.[1][2][3] Its hydrochloride salt form enhances its
solubility in aqueous solutions, facilitating its use in a variety of experimental settings.[4]

Table 1: Physicochemical Properties of Quinpirole
Hydrochloride
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Property Value Reference(s)
CAS Number 85798-08-9 [1][2][5]
Molecular Formula C13H21N3-HCI [11[2][5]
Molecular Weight 255.79 g/mol [11[2][5]
Appearance White to off-white solid/powder  [6][7][8]

Purity >98% (HPLC) [11[21[7]
Solubility Water: up to 100 mM, DMSO: (]

up to 25 mM
Storage Desiccate at -20°C (11121171

Table 2: Pharmacological Data - Receptor Binding

Affinity (Ki)

Receptor Ki (nM) Reference(s)
Dopamine D2 4.8 [1][2][6]
Dopamine Ds ~24 [1][2][6]
Dopamine Da ~30 [11[2][6]
Dopamine D1 1900 [1][2]

Mechanism of Action and Signaling Pathways

Quinpirole exerts its effects primarily through the activation of D2 and D3 dopamine receptors,
which are G protein-coupled receptors (GPCRs) that couple to Gai/o proteins.[9] Activation of
these receptors leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular

cyclic AMP (cAMP) levels.[9]

Furthermore, quinpirole has been shown to modulate the Akt/GSK3-[3 signaling pathway.[10]
Activation of the D2 receptor by quinpirole can lead to the phosphorylation and activation of Akt
(also known as Protein Kinase B), which in turn phosphorylates and inhibits Glycogen
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Synthase Kinase 3-3 (GSK3-B).[10][11] This pathway is crucial in regulating various cellular
processes, including cell survival, apoptosis, and neuroinflammation.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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